Cas no 1261910-15-9 (4-(3-Carboxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Carboxyphenyl)-3-methylbenzoic acid
• CAS No: 1261910-15-9
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18320242
• CID: 1037534
• Update Time: 2025-10-30

4-(3-Carboxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(3-carboxyphenyl)-3-methylbenzoic acid
• ACMC-209b4d
• AK106613
• ANW-18683
• CTK8A9706
• MolPort-015-153-411
• SureCN6252539
• 4-(3-Carboxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18320242
• Inchi： 1S/C15H12O4/c1-9-7-12(15(18)19)5-6-13(9)10-3-2-4-11(8-10)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： CXYZKFMQBLJPQG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2C=CC=C(C(=O)O)C=2)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Carboxyphenyl)-3-methylbenzoic acid

4-(3-Carboxyphenyl)-3-methylbenzoic Acid: A Comprehensive Overview

4-(3-Carboxyphenyl)-3-methylbenzoic acid, identified by the CAS number 1261910-15-9, is a significant compound in the realm of organic chemistry, particularly within the study of aromatic carboxylic acids. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced organic synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its potential as a precursor in the development of novel materials.

The molecular structure of 4-(3-Carboxyphenyl)-3-methylbenzoic acid is characterized by a benzoic acid moiety with a methyl group at the 3-position and a carboxyphenyl substituent at the 4-position. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which significantly influences its chemical reactivity and physical properties. The compound's ability to participate in hydrogen bonding and its capacity for conjugation make it an intriguing subject for researchers exploring non-covalent interactions and molecular recognition.

Recent advancements in synthetic methodologies have enabled more efficient routes to synthesize 4-(3-Carboxyphenyl)-3-methylbenzoic acid. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aromatic backbone with high precision. These methods not only improve yield but also reduce the environmental footprint of the synthesis process, aligning with current trends toward sustainable chemistry practices.

In terms of applications, 4-(3-Carboxyphenyl)-3-methylbenzoic acid has shown promise in the development of advanced materials, particularly in the field of coordination chemistry. Its carboxylic acid groups can act as ligands, enabling the formation of metal-organic frameworks (MOFs) with tailored porosity and functionality. Recent studies have demonstrated its use in creating MOFs with exceptional gas adsorption capabilities, which could be pivotal in addressing global challenges such as carbon capture and storage.

Additionally, this compound has been explored as a building block in drug discovery efforts. Its structural features make it a potential candidate for modulating enzyme activity or serving as a scaffold for bioactive molecules. Researchers have investigated its ability to inhibit certain kinases, which are critical targets in cancer therapy. Preliminary results suggest that derivatives of this compound could exhibit selective inhibitory effects, warranting further exploration in preclinical studies.

The synthesis and characterization of 4-(3-Carboxyphenyl)-3-methylbenzoic acid have also contributed to our understanding of aromatic substitution patterns and their influence on molecular stability. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution within the molecule, elucidating how substituents at different positions affect reactivity and selectivity in chemical transformations.

Furthermore, this compound has been utilized in educational settings to illustrate principles of organic chemistry, such as directing effects in electrophilic aromatic substitution. Its well-defined structure and reactivity make it an ideal model compound for teaching concepts like ortho/para vs meta directing groups and their implications in multi-step synthesis.

In conclusion, 4-(3-Carboxyphenyl)-3-methylbenzoic acid, with its unique structural attributes and versatile reactivity, continues to be a focal point in both academic research and industrial applications. As new synthetic strategies emerge and our understanding of its properties deepens, this compound is poised to play an increasingly important role in advancing chemical science and technology.